Cas no 916438-50-1 (1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine)

• Product Name: 1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine
• CAS No: 916438-50-1
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 6782577
• PubChem ID: 57453496
• Update Time: 2025-11-06

1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4151941
• AKOS034834131
• 916438-50-1
• 1,1-dioxo-2,3-dihydro-1,2-benzothiazol-5-amine
• 1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine

• Inchi： 1S/C7H8N2O2S/c8-6-1-2-7-5(3-6)4-9-12(7,10)11/h1-3,9H,4,8H2
• InChI Key： NYJCXILJVCSLRY-UHFFFAOYSA-N
• SMILES： S1(C2C=CC(=CC=2CN1)N)(=O)=O

Computed Properties

• Exact Mass: 184.03064868g/mol
• Monoisotopic Mass: 184.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.6Ų

Additional information on 1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine

Recent Advances in the Study of 1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine (CAS: 916438-50-1)

1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine (CAS: 916438-50-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and neurological disorders. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a modulator of specific enzymatic pathways. Recent in vitro studies have demonstrated that 1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine exhibits inhibitory effects on certain pro-inflammatory enzymes, suggesting its potential as an anti-inflammatory agent. These findings are supported by molecular docking studies, which reveal high binding affinity to target proteins involved in inflammatory cascades.

In addition to its anti-inflammatory properties, researchers have also explored the compound's neuroprotective effects. Preliminary data from animal models indicate that 1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine may mitigate oxidative stress in neuronal cells, offering a promising avenue for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. These results are particularly compelling given the compound's ability to cross the blood-brain barrier, a critical factor in CNS-targeted therapies.

The synthesis and optimization of 1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine derivatives have also been a focus of recent research. Structural-activity relationship (SAR) studies have identified key modifications that enhance the compound's bioavailability and therapeutic efficacy. For instance, the introduction of specific functional groups at the 5-position of the benzothiazole ring has been shown to improve metabolic stability without compromising activity.

Despite these promising developments, challenges remain in the clinical translation of 1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine. Pharmacokinetic studies indicate variable absorption profiles, necessitating further formulation optimization. Additionally, comprehensive toxicological assessments are required to ensure safety in human trials. Ongoing research aims to address these gaps, with several preclinical studies currently underway.

In conclusion, 1,1-Dioxo-2,3-dihydro-1,2-benzothiazol-5-amine (CAS: 916438-50-1) represents a versatile scaffold with significant therapeutic potential. Its dual anti-inflammatory and neuroprotective effects make it a compelling candidate for further development. Future research should focus on optimizing its pharmacokinetic properties and advancing it through the drug development pipeline.